Cas no 1804434-41-0 (Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804434-41-0
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4831985
• Update Time: 2025-08-02

Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO5/c1-3-18-9(16)6-5(17-2)4-14-8(15)7(6)19-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： DYOLLBKRTXRVCE-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(C=1C(=O)OCC)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.2
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804434-41-0)

Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804434-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, which includes a trifluoromethoxy group, a methoxy group, and a hydroxy group, making it a versatile intermediate for synthesizing more complex molecules. Its CAS number 1804434-41-0 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The compound's ethyl ester functionality and heterocyclic pyridine core contribute to its solubility and reactivity, which are critical for applications in drug discovery and material science. Researchers often explore its potential as a building block for designing bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory drugs. The presence of the trifluoromethoxy group enhances its metabolic stability, a feature highly valued in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has surged due to their role in addressing global challenges such as drug-resistant infections and sustainable agriculture. This compound's synthetic versatility aligns with the growing interest in green chemistry and eco-friendly synthesis methods, as researchers seek to minimize environmental impact while maintaining efficiency.

From a technical perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and quality control. Its thermal stability and solubility profile make it suitable for various reaction conditions, including catalytic transformations and multistep syntheses. These attributes are frequently discussed in forums and publications focused on organic synthesis optimization.

The pharmacological potential of CAS 1804434-41-0 is another area of active investigation. Studies suggest that its structural motifs may interact with biological targets such as enzymes and receptors, paving the way for novel therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where researchers prioritize compounds with well-defined structure-activity relationships.

In summary, Ethyl 2-hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate represents a compelling case study in the intersection of chemical innovation and applied research. Its CAS number 1804434-41-0 serves as a gateway to a wealth of scientific literature, while its functional groups and reactivity continue to inspire new applications across multiple industries. As the scientific community advances toward more sustainable and efficient solutions, this compound is poised to remain a focal point of interdisciplinary research.